Cas no 2229114-69-4 (2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine)

• Product Name: 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine
• CAS No: 2229114-69-4
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5970197
• PubChem ID: 165676362
• Update Time: 2025-06-14

2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine
• 2-methyl-4-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butan-2-amine
• 2229114-69-4
• EN300-1779608

• Inchi： 1S/C12H23N3/c1-10(2)9-15-8-6-11(14-15)5-7-12(3,4)13/h6,8,10H,5,7,9,13H2,1-4H3
• InChI Key： AMLIALDVLCMAKI-UHFFFAOYSA-N
• SMILES： N1(C=CC(CCC(C)(C)N)=N1)CC(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine

Comprehensive Overview of 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine (CAS No. 2229114-69-4): Properties, Applications, and Research Insights

The compound 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine (CAS No. 2229114-69-4) is a specialized organic molecule with a unique structural framework, combining a pyrazole ring and an amine functional group. Its molecular formula and intricate architecture make it a subject of interest in pharmaceutical and agrochemical research. The presence of the 2-methylpropyl substituent enhances its lipophilicity, which is critical for bioavailability in drug design. Researchers are increasingly exploring its potential as a scaffold for bioactive compounds, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for heterocyclic compounds like 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine has surged due to their versatility in medicinal chemistry. A trending topic in scientific forums is the role of such molecules in central nervous system (CNS) drug development, where their ability to cross the blood-brain barrier is highly valued. Additionally, its CAS No. 2229114-69-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound’s pyrazole-amine hybrid structure offers modularity for derivatization, a key focus in fragment-based drug discovery. Laboratories are optimizing routes to improve yield and purity, leveraging techniques such as microwave-assisted synthesis and flow chemistry. Environmental sustainability is another hotspot, with green chemistry principles being applied to reduce waste in its production. These advancements align with the broader industry shift toward eco-friendly synthetic protocols.

Beyond pharmaceuticals, 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine has potential applications in agrochemical formulations. Its structural motifs resemble those in pesticides and herbicides, prompting studies on its efficacy in crop protection. However, regulatory compliance and toxicity profiling remain critical areas of investigation to ensure safety. This dual applicability in life sciences underscores its interdisciplinary importance.

Analytical characterization of CAS No. 2229114-69-4 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its stereochemistry and purity, which are vital for reproducibility in research. Open-access datasets and collaborative platforms like ChemSpider have amplified its visibility, enabling cross-disciplinary innovation.

In summary, 2-methyl-4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-amine represents a compelling case study in modern chemical research. Its integration into drug discovery pipelines and agrochemical development highlights its multifaceted utility. As scientific inquiries evolve, this compound is poised to remain at the forefront of small-molecule therapeutics and sustainable chemistry initiatives.